![molecular formula C8H8O2 B051386 m-Toluic acid CAS No. 99-04-7](/img/structure/B51386.png)
m-Toluic acid
Overview
Description
M-Toluic acid (also known as 3-methylbenzoic acid) is a monocarboxylic acid derived from toluene. It is a white, crystalline solid that is insoluble in water and soluble in alcohols and other organic solvents. It is widely used in the pharmaceutical, food, and agricultural industries. In the pharmaceutical industry, this compound is used as an intermediate for the synthesis of drugs, as a preservative, and as a flavoring agent. In the food and agricultural industries, this compound is used as a preservative, a flavor enhancer, and a nutrient supplement. In addition, this compound is used in the laboratory for various scientific research applications.
Scientific Research Applications
Physical and Thermal Properties Alteration for Chemical Intermediary Use :
- A study demonstrated that biofield treatment significantly altered the physical and thermal properties of m-toluic acid, potentially enhancing its effectiveness as a chemical intermediate (Trivedi et al., 2015).
Isotopic Abundance Alteration for Medicines and Pesticides :
- Research on isotopic abundance ratios in this compound showed significant changes due to biofield energy treatment, which might influence its use in the production of medicines and pesticides (Trivedi et al., 2015).
Role in Atmospheric Chemistry :
- This compound is identified as a photo-oxidation product of m-xylene and plays a role in atmospheric aerosol formation (Al-Jabiri et al., 2017).
Quality Control in Industrial Production :
- A method using HPLC-UV detection was developed for quality control of industrial o-toluic, m-toluic, and p-toluic acids based on their impurity profiles (Lian & Wei, 2007).
Electrochemical Applications :
- Research on electrodeposition of ring-substituted polyanilines from aqueous solutions explored the use of this compound for corrosion protection of iron surfaces (Sazou, 2001).
Organic Synthesis :
- This compound is used in organic synthesis, demonstrated by its involvement in the synthesis of various organic compounds, such as benzimidazoles and diamides (Odame et al., 2015).
Wastewater Treatment :
- This compound has been used in studies focusing on the removal and recovery of industrial dyes from wastewater, showcasing its potential in environmental applications (Elumalai & Muthuraman, 2018).
Mechanism of Action
Target of Action
m-Toluic acid, also known as 3-methylbenzoic acid, is an aromatic carboxylic acid As a carboxylic acid, it can donate a proton (h+) and act as a bronsted acid .
Mode of Action
As a carboxylic acid, it can donate a proton (h+) to an acceptor in a reaction, acting as a bronsted acid . This property may influence its interactions with its targets.
Biochemical Pathways
It is known that this compound can be produced in the laboratory by oxidizing one of the methyl groups of m-xylene to cooh . This suggests that it may be involved in oxidation reactions in biochemical pathways.
Pharmacokinetics
Its physical properties such as a density of 1054 g/mL at 25 °C and a molecular weight of 136.15 g/mol may influence its bioavailability and pharmacokinetics.
Result of Action
It is known that this compound serves as a precursor to deet (n,n-diethyl-m-toluamide), a well-known insect repellent . This suggests that its action may result in the production of other compounds with biological activity.
Action Environment
Its physical properties such as a melting point of 111 to 113 °c and a boiling point of 263 °c suggest that it may be stable under a wide range of environmental conditions.
Safety and Hazards
properties
IUPAC Name |
3-methylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O2/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPSDUZXPYCFOSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O2 | |
Record name | M-TOLUIC ACID | |
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Related CAS |
68092-45-5 (cadmium salt), 68092-46-6 (zinc salt), 68092-47-7 (barium salt) | |
Record name | 3-Toluic acid | |
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DSSTOX Substance ID |
DTXSID1021617 | |
Record name | 3-Methylbenzoic acid | |
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Molecular Weight |
136.15 g/mol | |
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Description | Data deposited in or computed by PubChem | |
Physical Description |
M-toluic acid appears as white to yellowish crystals or mostly yellow flaky solid (with some white flakes). Has a floral-honey odor. (NTP, 1992), Dry Powder, White to yellowish or yellow solid with a sweet floral odor; [CAMEO] Light yellow powder; [Sigma-Aldrich MSDS] | |
Record name | M-TOLUIC ACID | |
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Record name | Benzoic acid, 3-methyl- | |
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Record name | m-Toluic acid | |
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Boiling Point |
504 °F at 760 mmHg (sublimes) (NTP, 1992) | |
Record name | M-TOLUIC ACID | |
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Solubility |
less than 1 mg/mL at 66 °F (NTP, 1992) | |
Record name | M-TOLUIC ACID | |
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Density |
1.054 at 234 °F (NTP, 1992) - Denser than water; will sink | |
Record name | M-TOLUIC ACID | |
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Vapor Pressure |
1 mmHg at 207 °F (NTP, 1992), 0.00014 [mmHg] | |
Record name | M-TOLUIC ACID | |
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Record name | m-Toluic acid | |
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CAS RN |
99-04-7 | |
Record name | M-TOLUIC ACID | |
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Record name | 3-Methylbenzoic acid | |
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Record name | 3-Toluic acid | |
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Record name | 3-Methylbenzoic acid | |
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Record name | m-toluic acid | |
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Record name | M-TOLUIC ACID | |
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Record name | M-toluic Acid | |
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Melting Point |
232 to 235 °F (NTP, 1992) | |
Record name | M-TOLUIC ACID | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of m-toluic acid?
A1: this compound is represented by the molecular formula C8H8O2 and has a molecular weight of 136.15 g/mol.
Q2: What spectroscopic data can be used to characterize this compound?
A2: this compound can be characterized using various spectroscopic techniques, including:
- Infrared (IR) Spectroscopy: Identifies functional groups through characteristic absorption bands, such as the carbonyl stretch (C=O) and hydroxyl (O-H) stretch of the carboxylic acid group. []
- Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the hydrogen and carbon atom environments within the molecule, confirming its structure. []
- Mass Spectrometry (MS): Determines the mass-to-charge ratio of ions, enabling confirmation of the molecular weight and identification of characteristic fragmentation patterns. []
Q3: How does the headspace gas composition influence the anaerobic biotransformation of this compound in sediment slurries?
A3: Research indicates that the composition of the headspace gas significantly affects the biotransformation rate of this compound under anoxic conditions. While a CO2 atmosphere accelerates the process, the presence of H2 typically slows down the biotransformation rate. []
Q4: Can this compound be used as a precursor for the synthesis of other compounds?
A4: Yes, this compound serves as a valuable starting material in various chemical syntheses. For instance, it can be converted to m-toluoyl chloride, a versatile intermediate in organic synthesis. []
Q5: How can this compound be used in the fabrication of optical waveguides?
A5: this compound has been successfully utilized as a proton source in the proton-exchange process for fabricating high-index optical waveguides from lithium niobate (LiNbO3). This method results in waveguides with a graded index profile, demonstrating the material's potential in optical applications. [, ]
Q6: What role does this compound play in the synthesis of N,N-Diethyl-meta-toluamide (DEET)?
A6: this compound is a crucial precursor in the synthesis of DEET, a widely used insect repellent. Various synthetic routes employ this compound, often involving its conversion to m-toluoyl chloride before reacting with diethylamine. [, , ]
Q7: How effective are heterogeneous catalysts in the amidation of this compound with diethylamine?
A7: Studies exploring heterogeneous catalysts for DEET production have shown promising results. Catalysts such as calcium hydroxyapatites and silica-supported tungsten heteropolyacids have demonstrated enhanced activity and stability compared to homogeneous alternatives. []
Q8: Have computational chemistry methods been employed to study this compound and its derivatives?
A8: Yes, computational techniques such as Density Functional Theory (DFT) have been used to investigate this compound and its derivatives. These studies provide insights into molecular geometries, electronic structures, and reaction mechanisms. [, ]
Q9: How do structural modifications of this compound affect the properties and reactivity of its derivatives?
A9: Substituents on the aromatic ring of this compound can significantly influence its derivatives' properties. For example, the presence of electron-withdrawing groups can enhance the acidity of the carboxylic acid group, impacting its reactivity in various reactions. [, ]
Q10: What factors can impact the stability of this compound and its derivatives?
A10: The stability of this compound and its derivatives can be affected by factors such as temperature, pH, and exposure to light or oxidizing agents. Formulation strategies can be employed to enhance stability under various conditions. []
Q11: What analytical methods are commonly used for the detection and quantification of this compound and its related compounds?
A11: Several analytical techniques are employed for analyzing this compound and its related compounds:
- High-Performance Liquid Chromatography (HPLC): A versatile technique for separating, identifying, and quantifying this compound and related substances in complex mixtures, often coupled with UV detection. []
- Gas Chromatography (GC): Suitable for analyzing volatile compounds like this compound, commonly coupled with mass spectrometry for identification and quantification. []
Q12: What are the environmental implications of this compound and its derivatives?
A12: As this compound is used in various applications, understanding its environmental fate and potential impacts is crucial. Research has focused on its biodegradation pathways and potential effects on ecosystems. []
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